4-chloro-N-{4-[(dimethylamino)carbonyl]phenyl}benzamide

• IUPAC Name: 4-[(4-chlorobenzoyl)amino]-N,N-dimethylbenzamide
• InChI: InChI=1S/C16H15ClN2O2/c1-19(2)16(21)12-5-9-14(10-6-12)18-15(20)11-3-7-13(17)8-4-11/h3-10H,1-2H3,(H,18,20)
• InChI Key: IKLJTZVZLXZDCO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C16H15ClN2O2
• Molecular Weight: 302.75 g/mol

Description

"4-chloro-N-{4-[(dimethylamino)carbonyl]phenyl}benzamide" belongs to a class of organic compounds known for their diverse biological activities and applications in medicinal chemistry. These compounds often exhibit significant interactions with biological targets, highlighting the importance of understanding their synthesis, molecular structure, and properties.

Synthesis Analysis

The synthesis of benzamide derivatives, including those with chloro and dimethylamino substitutions, often involves nucleophilic acyl substitution reactions and the Staudinger reaction, utilizing green chemistry tools like ultrasonication to enhance yield and reduce reaction times (Nimbalkar et al., 2018).

Molecular Structure Analysis

X-ray crystallography and spectroscopic methods, such as NMR and FT-IR, play crucial roles in elucidating the molecular structures of benzamide derivatives. These analyses provide insights into the compounds' geometric configurations and intermolecular interactions, which are fundamental for understanding their biological activities (Saeed et al., 2020).

Chemical Reactions and Properties

Benzamide derivatives undergo various chemical reactions, including cycloaddition and nucleophilic substitution, influenced by their functional groups. These reactions are essential for the synthesis of complex molecules with potential therapeutic applications (Rodríguez et al., 1996).

Physical Properties Analysis

The physical properties of benzamide derivatives, such as solubility, melting points, and crystal structure, are significantly influenced by their molecular configurations and substitution patterns. These properties are critical for the compounds' formulation and application in drug development (Kara et al., 2013).

Chemical Properties Analysis

Benzamide derivatives exhibit a range of chemical properties, including reactivity towards nucleophiles, electrophiles, and radicals. Understanding these properties is crucial for designing compounds with desired biological activities and stability profiles (Demir et al., 2016).

Safety and Hazards

Sigma-Aldrich does not collect analytical data for this product. The buyer assumes responsibility to confirm product identity and/or purity.

Mechanism of Action

Target of Action

The primary target of 4-chloro-N-{4-[(dimethylamino)carbonyl]phenyl}benzamide is the Fe3+ ion . The compound has been used as a colorimetric and turn-on fluorescent sensor for the rapid and selective detection of Fe3+ ions .

Mode of Action

The compound interacts with its target, the Fe3+ ion, through the nitrogen atom of pyridine and the oxygen atom of the carbonyl (C=O) group . This interaction results in a color change from yellow to red, visible to the naked eye, and a selective enhancement of fluorescence .

Pharmacokinetics

The compound’s ability to selectively detect fe3+ ions in acetonitrile aqueous solution suggests it may have good solubility .

Result of Action

The primary result of the compound’s action is the detection of Fe3+ ions. The compound exhibits highly selective and sensitive detection toward Fe3+ ions, with a detection limit (1.3 nM) much lower than that recommended by the Environmental Protection Agency (EPA) for drinking water (5.37 µM) .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 4-chloro-N-{4-[(dimethylamino)carbonyl]phenyl}benzamide. For instance, the compound’s ability to detect Fe3+ ions in acetonitrile aqueous solution suggests that the presence of water and acetonitrile can influence its action